2-(Isoquinolin-1-ylmethyl-methyl-amino)-ethanol

• IUPAC Name: 2-[isoquinolin-1-ylmethyl(methyl)amino]ethanol
• InChI: InChI=1S/C13H16N2O/c1-15(8-9-16)10-13-12-5-3-2-4-11(12)6-7-14-13/h2-7,16H,8-10H2,1H3
• InChI Key: LQJCWAFGUFYXSK-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)CC1=NC=CC2=CC=CC=C21
• Molecular Formula: C13H16N2O
• DSSTOX Substance ID: DTXSID601237614
• Molecular Weight: 216.28 g/mol
• CAS RN: 1353982-94-1

Description

2-(Isoquinolin-1-ylmethyl-methyl-amino)-ethanol, also known as IQMME, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 2-(Isoquinolin-1-ylmethyl-methyl-amino)-ethanol is not fully understood, but it is believed to act through the inhibition of enzymes involved in the inflammatory response and the regulation of neurotransmitters in the brain. 2-(Isoquinolin-1-ylmethyl-methyl-amino)-ethanol has also been shown to interact with metal ions, which may contribute to its biological activity.
Biochemical and Physiological Effects:
Studies have shown that 2-(Isoquinolin-1-ylmethyl-methyl-amino)-ethanol has a range of biochemical and physiological effects. In vitro studies have demonstrated that 2-(Isoquinolin-1-ylmethyl-methyl-amino)-ethanol can inhibit the activity of enzymes involved in the inflammatory response and regulate the release of neurotransmitters in the brain. In vivo studies have shown that 2-(Isoquinolin-1-ylmethyl-methyl-amino)-ethanol has analgesic and anti-inflammatory effects and can reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 2-(Isoquinolin-1-ylmethyl-methyl-amino)-ethanol is its versatility in various fields of scientific research. It can be used as a fluorescent probe, a ligand for metal complexes, and a potential drug delivery system. However, one limitation of 2-(Isoquinolin-1-ylmethyl-methyl-amino)-ethanol is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 2-(Isoquinolin-1-ylmethyl-methyl-amino)-ethanol. One direction is the investigation of its potential use as a drug delivery system for the treatment of neurological disorders. Another direction is the development of new synthetic methods for the production of 2-(Isoquinolin-1-ylmethyl-methyl-amino)-ethanol with improved purity and yield. Additionally, further studies are needed to fully understand the mechanism of action of 2-(Isoquinolin-1-ylmethyl-methyl-amino)-ethanol and its potential applications in pharmacology and biochemistry.
Conclusion:
In conclusion, 2-(Isoquinolin-1-ylmethyl-methyl-amino)-ethanol is a chemical compound with significant potential in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 2-(Isoquinolin-1-ylmethyl-methyl-amino)-ethanol and its applications in medicine, pharmacology, and biochemistry.

Scientific Research Applications

2-(Isoquinolin-1-ylmethyl-methyl-amino)-ethanol has been extensively studied for its potential applications in various fields of scientific research. In pharmacology, 2-(Isoquinolin-1-ylmethyl-methyl-amino)-ethanol has been shown to have anti-inflammatory, antitumor, and analgesic effects. In biochemistry, 2-(Isoquinolin-1-ylmethyl-methyl-amino)-ethanol has been used as a fluorescent probe for the detection of metal ions and as a ligand for the synthesis of metal complexes. In medicine, 2-(Isoquinolin-1-ylmethyl-methyl-amino)-ethanol has been investigated for its potential use as a drug delivery system and for the treatment of neurological disorders.